(1S,3R)-3-(9H-fluoren-9-ylmethoxycarbonylamino)cyclohexane-1-carboxylic acid
Cat. No. B558000
Key on ui cas rn:
312965-05-2
M. Wt: 365,43 g/mole
InChI Key: JSVAQZVOHKGTJY-CABCVRRESA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06803384B2
Procedure details
3-Aminocyclohexanecarboxylic acid (10 g, 70 mmol) was added to a solution of sodium hydrogen carbonate (7.6 g, 91 mmol) in water (100 mL). A solution of 1-[[(9H-fluoren-9-ylmethoxy)carbonyl]oxy-2,5-pyrrolidinedione (Fmoc-OSu; 28.3 g, 84 mmol) in tetrahydrofuran (200 mL) was added. The solution was stirred at room temperature overnight and then poured into 3 M HCl (200 mL). The mixture was extracted with ethyl acetate (100 mL then 50 mL) and the combined organic layers were washed with saturated brine (3×100 mL), dried (Na2SO4), filtered, and concentrated to approximately 200 mL. Crystallization occurred on concentration. The mixture was allowed to stand overnight, then the solid was filtered off, washed with ethyl acetate and dried in a vacuum oven at 55° C. to give 3-[N-[(9H-fluoren-9-ylmethoxy)carbonyl]amino]cyclohexanecarboxylic acid (14.66, 57%) as a white solid.
Quantity
28.3 g
Type
reactant
Reaction Step Two
Identifiers
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REACTION_CXSMILES
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[NH2:1][CH:2]1[CH2:7][CH2:6][CH2:5][CH:4]([C:8]([OH:10])=[O:9])[CH2:3]1.C(=O)([O-])O.[Na+].[CH:16]1[C:28]2[CH:27]([CH2:29][O:30][C:31](ON3C(=O)CCC3=O)=[O:32])[C:26]3[C:21](=[CH:22][CH:23]=[CH:24][CH:25]=3)[C:20]=2[CH:19]=[CH:18][CH:17]=1.Cl>O.O1CCCC1>[CH:16]1[C:28]2[CH:27]([CH2:29][O:30][C:31]([NH:1][CH:2]3[CH2:7][CH2:6][CH2:5][CH:4]([C:8]([OH:10])=[O:9])[CH2:3]3)=[O:32])[C:26]3[C:21](=[CH:22][CH:23]=[CH:24][CH:25]=3)[C:20]=2[CH:19]=[CH:18][CH:17]=1 |f:1.2|
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Inputs
Step One
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Name
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Quantity
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10 g
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Type
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reactant
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Smiles
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NC1CC(CCC1)C(=O)O
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Name
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Quantity
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7.6 g
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Type
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reactant
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Smiles
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C(O)([O-])=O.[Na+]
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Name
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Quantity
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100 mL
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Type
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solvent
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Smiles
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O
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Step Two
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Name
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Quantity
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28.3 g
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Type
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reactant
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Smiles
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C1=CC=CC=2C3=CC=CC=C3C(C12)COC(=O)ON1C(CCC1=O)=O
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Name
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Quantity
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200 mL
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Type
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solvent
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Smiles
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O1CCCC1
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Step Three
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Name
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Quantity
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200 mL
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Type
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reactant
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Smiles
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Cl
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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The solution was stirred at room temperature overnight
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
EXTRACTION
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Type
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EXTRACTION
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Details
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The mixture was extracted with ethyl acetate (100 mL
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WASH
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Type
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WASH
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Details
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50 mL) and the combined organic layers were washed with saturated brine (3×100 mL)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried (Na2SO4)
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated to approximately 200 mL
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CUSTOM
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Type
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CUSTOM
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Details
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Crystallization
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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occurred on concentration
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WAIT
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Type
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WAIT
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Details
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to stand overnight
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Duration
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8 (± 8) h
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FILTRATION
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Type
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FILTRATION
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Details
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the solid was filtered off
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WASH
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Type
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WASH
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Details
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washed with ethyl acetate
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CUSTOM
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Type
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CUSTOM
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Details
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dried in a vacuum oven at 55° C.
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Outcomes
Product
Details
Reaction Time |
8 (± 8) h |
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Name
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Type
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product
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Smiles
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C1=CC=CC=2C3=CC=CC=C3C(C12)COC(=O)NC1CC(CCC1)C(=O)O
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Measurements
| Type | Value | Analysis |
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| YIELD: PERCENTYIELD | 57% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
Patent
US06803384B2
Procedure details
3-Aminocyclohexanecarboxylic acid (10 g, 70 mmol) was added to a solution of sodium hydrogen carbonate (7.6 g, 91 mmol) in water (100 mL). A solution of 1-[[(9H-fluoren-9-ylmethoxy)carbonyl]oxy-2,5-pyrrolidinedione (Fmoc-OSu; 28.3 g, 84 mmol) in tetrahydrofuran (200 mL) was added. The solution was stirred at room temperature overnight and then poured into 3 M HCl (200 mL). The mixture was extracted with ethyl acetate (100 mL then 50 mL) and the combined organic layers were washed with saturated brine (3×100 mL), dried (Na2SO4), filtered, and concentrated to approximately 200 mL. Crystallization occurred on concentration. The mixture was allowed to stand overnight, then the solid was filtered off, washed with ethyl acetate and dried in a vacuum oven at 55° C. to give 3-[N-[(9H-fluoren-9-ylmethoxy)carbonyl]amino]cyclohexanecarboxylic acid (14.66, 57%) as a white solid.
Quantity
28.3 g
Type
reactant
Reaction Step Two
Identifiers
|
REACTION_CXSMILES
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[NH2:1][CH:2]1[CH2:7][CH2:6][CH2:5][CH:4]([C:8]([OH:10])=[O:9])[CH2:3]1.C(=O)([O-])O.[Na+].[CH:16]1[C:28]2[CH:27]([CH2:29][O:30][C:31](ON3C(=O)CCC3=O)=[O:32])[C:26]3[C:21](=[CH:22][CH:23]=[CH:24][CH:25]=3)[C:20]=2[CH:19]=[CH:18][CH:17]=1.Cl>O.O1CCCC1>[CH:16]1[C:28]2[CH:27]([CH2:29][O:30][C:31]([NH:1][CH:2]3[CH2:7][CH2:6][CH2:5][CH:4]([C:8]([OH:10])=[O:9])[CH2:3]3)=[O:32])[C:26]3[C:21](=[CH:22][CH:23]=[CH:24][CH:25]=3)[C:20]=2[CH:19]=[CH:18][CH:17]=1 |f:1.2|
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Inputs
Step One
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Name
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Quantity
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10 g
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Type
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reactant
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Smiles
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NC1CC(CCC1)C(=O)O
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Name
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Quantity
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7.6 g
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Type
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reactant
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Smiles
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C(O)([O-])=O.[Na+]
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Name
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Quantity
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100 mL
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Type
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solvent
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Smiles
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O
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Step Two
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Name
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Quantity
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28.3 g
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Type
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reactant
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Smiles
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C1=CC=CC=2C3=CC=CC=C3C(C12)COC(=O)ON1C(CCC1=O)=O
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Name
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Quantity
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200 mL
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Type
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solvent
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Smiles
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O1CCCC1
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Step Three
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Name
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Quantity
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200 mL
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Type
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reactant
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Smiles
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Cl
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
|
|
Details
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The solution was stirred at room temperature overnight
|
|
Rate
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UNSPECIFIED
|
|
RPM
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0
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Other
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Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
EXTRACTION
|
Type
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EXTRACTION
|
|
Details
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The mixture was extracted with ethyl acetate (100 mL
|
WASH
|
Type
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WASH
|
|
Details
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50 mL) and the combined organic layers were washed with saturated brine (3×100 mL)
|
DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried (Na2SO4)
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated to approximately 200 mL
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CUSTOM
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Type
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CUSTOM
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Details
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Crystallization
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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occurred on concentration
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WAIT
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Type
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WAIT
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Details
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to stand overnight
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Duration
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8 (± 8) h
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FILTRATION
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Type
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FILTRATION
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Details
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the solid was filtered off
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WASH
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Type
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WASH
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Details
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washed with ethyl acetate
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CUSTOM
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Type
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CUSTOM
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Details
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dried in a vacuum oven at 55° C.
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Outcomes
Product
Details
Reaction Time |
8 (± 8) h |
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Name
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Type
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product
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Smiles
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C1=CC=CC=2C3=CC=CC=C3C(C12)COC(=O)NC1CC(CCC1)C(=O)O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 57% |
Source
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Source
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Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
